Cas no 220870-80-4 (4-Chloro-5-methyl-2-(trifluoromethyl)pyridine)

4-Chloro-5-methyl-2-(trifluoromethyl)pyridine is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its trifluoromethyl and chloro substituents enhance reactivity, making it a versatile intermediate for cross-coupling reactions and nucleophilic substitutions. The methyl group at the 5-position further contributes to steric and electronic modulation, enabling selective functionalization. This compound is particularly valued for its stability under standard conditions and compatibility with a range of catalysts, facilitating its use in complex molecular frameworks. Its structural features make it suitable for applications in drug discovery and crop protection, where precise substitution patterns are critical.

4-Chloro-5-methyl-2-(trifluoromethyl)pyridine structure

220870-80-4 structure

Product Name:4-Chloro-5-methyl-2-(trifluoromethyl)pyridine

CAS No:220870-80-4

MF:C₇H₅ClF₃N

MW:195.569511175156

CID:4827718

PubChem ID:15836688

Update Time:2025-06-07

4-Chloro-5-methyl-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-5-methyl-2-(trifluoromethyl)pyridine
- Pyridine, 4-chloro-5-methyl-2-(trifluoromethyl)-
- CC1=CN=C(C=C1Cl)C(F)(F)F
- 5-methyl-2-trifluoromethyl--4-chloropyridine
- 220870-80-4
- SCHEMBL16139569
- ZKJGBRDJDPVFEY-UHFFFAOYSA-N
- F81960
- Inchi： 1S/C7H5ClF3N/c1-4-3-12-6(2-5(4)8)7(9,10)11/h2-3H,1H3
- InChI Key： ZKJGBRDJDPVFEY-UHFFFAOYSA-N
- SMILES： ClC1=CC(C(F)(F)F)=NC=C1C

Computed Properties

Exact Mass: 195.0062613g/mol
Monoisotopic Mass: 195.0062613g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 159
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 12.9

4-Chloro-5-methyl-2-(trifluoromethyl)pyridine Pricemore >>

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